Cas no 1858710-62-9 (Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate)

• Product Name: Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate
• CAS No: 1858710-62-9
• MF: C₄H₄ClN₂NaO₂S
• MW: 202.594529151917
• CID: 5718056
• PubChem ID: 130765563
• Update Time: 2025-06-23

Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate Chemical and Physical Properties

Names and Identifiers

• Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate
• Sodium4-chloro-1-methyl-1H-pyrazole-5-sulfinate
• EN300-723851
• 1858710-62-9

• Inchi： 1S/C4H5ClN2O2S.Na/c1-7-4(10(8)9)3(5)2-6-7;/h2H,1H3,(H,8,9);/q;+1/p-1
• InChI Key： QPMZDCCEFXEFII-UHFFFAOYSA-M
• SMILES： ClC1C=NN(C)C=1S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 201.9579705g/mol
• Monoisotopic Mass: 201.9579705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2Ų

Additional information on Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate

Research Briefing on Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate (CAS: 1858710-62-9) in Chemical Biology and Pharmaceutical Applications

The compound Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate (CAS: 1858710-62-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfinate derivative is increasingly recognized for its versatile role as a key intermediate in the synthesis of bioactive molecules and its potential applications in drug discovery. Recent studies have highlighted its utility in cross-coupling reactions, serving as a sulfonylating agent, and its involvement in the development of novel therapeutic agents targeting various diseases.

One of the most notable advancements involving Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate is its application in the synthesis of sulfonamide-based compounds. Sulfonamides are a critical class of compounds in medicinal chemistry, known for their antibacterial, antiviral, and anticancer properties. Researchers have successfully employed this sulfinate in the efficient construction of sulfonamide scaffolds, which are pivotal in the development of new drugs. The compound's reactivity and stability under various conditions make it a preferred choice for such synthetic routes.

In addition to its synthetic utility, recent investigations have explored the mechanistic aspects of Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate in chemical transformations. Studies published in leading journals have elucidated its role in radical reactions and its ability to act as a sulfinate donor in transition-metal-catalyzed processes. These findings are particularly relevant for the design of new catalytic systems and the optimization of existing synthetic methodologies, offering potential improvements in yield and selectivity.

Furthermore, the pharmacological potential of derivatives synthesized from Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate is under active investigation. Preliminary results from in vitro and in vivo studies suggest that these derivatives exhibit promising activity against specific enzyme targets, such as carbonic anhydrases and tyrosine kinases, which are implicated in various pathological conditions. These findings underscore the compound's significance as a building block in the development of targeted therapies.

Despite these advancements, challenges remain in the large-scale production and application of Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate. Issues such as cost-effectiveness, scalability, and environmental impact of its synthesis are areas of ongoing research. Recent efforts have focused on developing greener synthetic routes and improving the efficiency of its production to meet the growing demand in both academic and industrial settings.

In conclusion, Sodium 4-chloro-1-methyl-1H-pyrazole-5-sulfinate (CAS: 1858710-62-9) represents a valuable tool in modern chemical biology and pharmaceutical research. Its diverse applications in synthesis, catalysis, and drug development highlight its importance in advancing the field. Continued research into its properties and applications is expected to yield further innovations, solidifying its role as a cornerstone in the discovery of new therapeutic agents.